3-Phenyl-6-(3-toluidino)-4-pyridazinol

• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol
• IUPAC Name: 6-(3-methylanilino)-3-phenyl-1H-pyridazin-4-one
• InChI: InChI=1S/C17H15N3O/c1-12-6-5-9-14(10-12)18-16-11-15(21)17(20-19-16)13-7-3-2-4-8-13/h2-11H,1H3,(H2,18,19,21)
• InChI Key: REUIIRUSNYMPEJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC2=CC(=O)C(=NN2)C3=CC=CC=C3

Description

3-Phenyl-6-(3-toluidino)-4-pyridazinol is a chemical compound that has attracted the attention of many researchers due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 3-Phenyl-6-(3-toluidino)-4-pyridazinol is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cancer cell growth.
Biochemical and Physiological Effects:
Research has shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve immune function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Phenyl-6-(3-toluidino)-4-pyridazinol in lab experiments is its anti-cancer properties. It can be used to study the effects of cancer cell growth inhibition. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on 3-Phenyl-6-(3-toluidino)-4-pyridazinol. One potential direction is to study its effects on other diseases besides cancer, such as autoimmune diseases. Another direction is to investigate its potential use in combination with other drugs to enhance its anti-cancer properties. Furthermore, research can be conducted to optimize the synthesis method of this compound to improve its purity and yield.
In conclusion, this compound is a chemical compound with potential applications in scientific research. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research can be conducted to explore its potential use in treating other diseases and to optimize its synthesis method.

Synthesis Methods

The synthesis of 3-Phenyl-6-(3-toluidino)-4-pyridazinol has been achieved using different methods. One of the most common methods involves the reaction of 3-amino-4-picoline with 3-toluidine in the presence of a catalyst such as palladium on carbon. The resulting product is then treated with phenyl isocyanate to obtain this compound.

Scientific Research Applications

3-Phenyl-6-(3-toluidino)-4-pyridazinol has been used in various scientific research applications. One of its potential applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.